Cas no 1431555-32-6 (4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)

• Product Name: 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• CAS No: 1431555-32-6
• MF: C₁₃H₇BrClF₃O₄S₂
• MW: 463.674490213394
• MDL: MFCD24386173
• CID: 4699994
• Update Time: 2025-06-08

4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
• Methyl 4-(2-bromophenyl)-3-chlorosulfonyl-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD24386173
• Inchi： 1S/C13H7BrClF3O4S2/c1-22-12(19)9-10(24(15,20)21)8(11(23-9)13(16,17)18)6-4-2-3-5-7(6)14/h2-5H,1H3
• InChI Key： CUKXDMZMHYWBHH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=C(C(F)(F)F)SC(C(=O)OC)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 581
• Topological Polar Surface Area: 97.1

Additional information on 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester

4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester: A Comprehensive Overview

4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester (CAS No. 1431555-32-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable scaffold for the development of novel therapeutic agents. The presence of a bromo substituent at the 2-position of the phenyl ring, a chlorosulfonyl group at the 3-position of the thiophene ring, and a trifluoro-methyl group at the 5-position introduces distinct electronic and steric properties that influence its reactivity and potential biological activity.

The chemical structure of this compound can be described as a thiophene derivative, which is a class of heterocycles that have been widely studied due to their diverse biological activities. Thiophenes, particularly those substituted with electron-withdrawing groups, are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester enhances its pharmacological profile, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The bromo and chlorosulfonyl groups in this compound contribute to its ability to interact with biological targets such as enzymes and receptors. These interactions are crucial for modulating biological processes and have been exploited in the design of drugs that inhibit key enzymes involved in cancer progression and inflammation.

The trifluoro-methyl group is another important feature of this compound, as it can significantly enhance the metabolic stability and binding affinity of drug candidates. This group is frequently incorporated into pharmaceuticals to improve their pharmacokinetic properties. The combination of these functional groups makes 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester a promising scaffold for the discovery of new therapeutic agents.

Recent studies have demonstrated the potential of thiophene derivatives in the treatment of various diseases. For instance, researchers have explored the use of thiophenes in developing antiviral and antibacterial agents. The unique structural features of 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester, including its ability to form hydrogen bonds and engage in π-stacking interactions, make it an ideal candidate for designing molecules that can disrupt pathogenic processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the various substituents into the thiophene core necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies have shown that derivatives similar to 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester exhibit inhibitory effects on certain enzymes associated with cancer cell proliferation. The mechanism by which these compounds exert their effects is thought to involve interference with key signaling pathways that regulate cell growth and survival. Further research is needed to fully elucidate the pharmacological actions of this compound and its derivatives.

The potential applications of this compound extend beyond oncology. Researchers are also investigating its use in treating inflammatory diseases and neurological disorders. The ability of thiophene derivatives to modulate inflammatory responses has been well-documented, making them promising candidates for drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. CAS No. 1431555-32-6, as a specific identifier for this compound, ensures accurate documentation and traceability throughout the research process. This level of precision is essential for ensuring reproducibility in scientific studies and for compliance with regulatory requirements.

In conclusion, 4-(2-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.